3-Bromo-4-fluorobenzohydrazide
Overview
Description
3-Bromo-4-fluorobenzohydrazide is a chemical compound with the molecular formula C7H6BrFN2O . It has an average mass of 233.038 Da and a monoisotopic mass of 231.964752 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom, a fluorine atom, and a hydrazide group . The InChI code for this compound is 1S/C7H6BrFN2O/c8-5-3-4(7(12)11-10)1-2-6(5)9/h1-3H,10H2,(H,11,12) .Physical and Chemical Properties Analysis
This compound has an average mass of 233.038 Da and a monoisotopic mass of 231.964752 Da . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources .Scientific Research Applications
Synthesis and Characterization
- 3-Bromo-4-fluorobenzohydrazide derivatives are used in the synthesis and crystallization of new hydrazone derivatives, such as N′-(5-bromo-2-hydroxybenzylidene)-2-fluorobenzohydrazide (BFBH). These compounds are characterized by various techniques including elemental analysis, IR spectra, NMR spectra, and X-ray single crystal structural determination (Xue et al., 2011).
Antimicrobial and Antifungal Activities
- Derivatives of this compound have been studied for their antimicrobial properties. For example, aryl substituted hydrazones of 4-fluorobenzoic acid hydrazide have shown activity against clinical and standard Candida pathogens. Specific derivatives demonstrated high inhibitory activity against various fungi and bacteria (Koçyiğit-Kaymakçıoğlu et al., 2012).
Applications in Photodynamic Therapy
- Certain derivatives, such as zinc phthalocyanines substituted with this compound, exhibit properties useful for photodynamic therapy. These compounds show potential in cancer treatment due to their high singlet oxygen quantum yield and ability to function as Type II photosensitizers (Pişkin et al., 2020).
Potential in Optical Applications
- Schiff base derivatives of this compound, like (E)-N′-(4-bromobenzylidene)-4-fluorobenzohydrazide (BBFBH), are studied for their nonlinear optical properties. These properties suggest potential applications in optical limiting and photonics (Latha et al., 2021).
Antineoplastic Potential
- Compounds derived from this compound have been synthesized and evaluated for their antiproliferative effect against various human cancer cell lines. Some of these compounds demonstrated notable activity, suggesting their potential as anticancer agents (Kumar et al., 2013).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-bromo-4-fluorobenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrFN2O/c8-5-3-4(7(12)11-10)1-2-6(5)9/h1-3H,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQVHUXLJUAYVIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)NN)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50718527 |
Source
|
| Record name | 3-Bromo-4-fluorobenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50718527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
929884-90-2 |
Source
|
| Record name | 3-Bromo-4-fluorobenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50718527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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